Cas no 936352-85-1 (Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate)
936352-85-1 structure
Product Name:Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate
CAS No:936352-85-1
MF:C13H14F3NO2
MW:273.250974178314
CID:5688298
PubChem ID:165351402
Update Time:2023-09-27
Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate Chemical and Physical Properties
Names and Identifiers
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- 936352-85-1
- Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate
- DTXSID401172294
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- Inchi: 1S/C13H14F3NO2/c1-3-19-12(18)9(2)8-17-11-7-5-4-6-10(11)13(14,15)16/h4-8,17H,3H2,1-2H3
- InChI Key: VTJPXCNUOQIEIS-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1NC=C(C(=O)OCC)C)(F)F
Computed Properties
- Exact Mass: 273.09766318g/mol
- Monoisotopic Mass: 273.09766318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 38.3Ų
Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jason Wan Lab Chip, 2020,20, 4528-4538
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